Methyl 3-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylpropanoate

• IUPAC Name: methyl 3-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylpropanoate
• InChI: InChI=1S/C12H14FNO3S/c1-17-12(16)6-7-18-8-11(15)14-10-4-2-9(13)3-5-10/h2-5H,6-8H2,1H3,(H,14,15)
• InChI Key: DFXLRIUPWRFMAJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCSCC(=O)NC1=CC=C(C=C1)F
• Molecular Formula: C12H14FNO3S
• Molecular Weight: 271.31 g/mol
• CAS No.: 403834-71-9

Description

Methyl 3-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylpropanoate is a useful research compound. Its molecular formula is C12H14FNO3S and its molecular weight is 271.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Optically Active Compounds : A simple synthesis method for optically active 2-fluoropropanoic acid and its analogs, highlighting their high enantiomeric purity, demonstrates the relevance of such compounds in stereochemical studies and potential pharmaceutical applications (Fritz-Langhals & Schu¨tz, 1993).
• Antiandrogen Activity : Research on 3-substituted derivatives of 2-hydroxypropionanilides has led to the discovery of novel, potent antiandrogens, indicating the therapeutic potential of structurally related compounds in treating androgen-responsive diseases (Tucker, Crook, & Chesterson, 1988).
• Isotope Dilution Assay : The synthesis of deuterated analogues of sulfur-containing wine odorants for quantitative determination in wines underscores the utility of such compounds in analytical chemistry and food science (Kotseridis, Ray, Augier, & Baumes, 2000).

Applications in Material Science and Chemistry

• Electrochemical Copolymerization : Studies on the copolymerization of aniline and anilinesulfonic acids reveal insights into the preparation and properties of conducting polymers, suggesting applications in materials science (Şahin, Pekmez, & Yildiz, 2002).
• Anion Exchange Polymer Electrolytes : The synthesis of guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes via activated fluorophenyl-amine reaction illustrates advancements in the development of high-performance polymer electrolytes (Kim, Labouriau, Guiver, & Kim, 2011).

Pharmacological Potential

• Antimalarial and Antitrypanosomal Agents : Novel dipeptide-sulfonamides have been synthesized and tested for their antiprotozoal activities, showing promise as potential therapeutics for malaria and trypanosomiasis (Ekoh et al., 2021).